Cas no 19740-30-8 (spiro[2.4]heptan-5-ol)

• Product Name: spiro[2.4]heptan-5-ol
• CAS No: 19740-30-8
• MF: C₇H₁₂O
• MW: 112.17
• MDL: MFCD29987614
• CID: 5104793
• PubChem ID: 13808289
• Update Time: 2026-03-03

spiro[2.4]heptan-5-ol Chemical and Physical Properties

Names and Identifiers

• spiro[2.4]heptan-5-ol
• MFCD29987614
• Spiro[2.4]heptan-6-ol
• P19906
• 19740-30-8
• BS-43361
• AKOS040767253
• DB-388033
• CS-0311983

• MDL： MFCD29987614
• Inchi： 1S/C7H12O/c8-6-1-2-7(5-6)3-4-7/h6,8H,1-5H2
• InChI Key： SXUIBYVJKCKGSE-UHFFFAOYSA-N
• SMILES： C1C2(CCC(O)C2)C1

Computed Properties

• Exact Mass: 112.088815002g/mol
• Monoisotopic Mass: 112.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 20.2Ų

Additional information on spiro[2.4]heptan-5-ol

Spiro[2.4]Heptan-5-Ol: A Comprehensive Overview

Spiro[2.4]heptan-5-ol, also known by its CAS number 19740-30-8, is a unique organic compound with a spirocyclic structure. This compound has garnered significant attention in the fields of organic chemistry and pharmacology due to its intriguing molecular architecture and potential applications in drug design. The spiro ring system, characterized by two rings sharing only one atom, provides this molecule with exceptional structural rigidity and stereochemical properties, making it a valuable tool in modern chemical research.

The name spiro[2.4]heptan-5-ol itself is a testament to its structural complexity. The "spiro" prefix indicates the presence of two rings fused at a single atom, while the numbers [2.4] denote the sizes of the two rings: a two-membered ring and a four-membered ring. The "heptan" part refers to the seven-carbon chain, and the "-ol" suffix signifies the presence of an alcohol group at the fifth carbon position. This nomenclature highlights the compound's unique topology, which has been extensively studied for its implications in molecular recognition and bioactivity.

Recent advancements in computational chemistry have allowed researchers to delve deeper into the electronic properties and reactivity of spiro[2.4]heptan-5-ol. Using quantum mechanical calculations, scientists have identified key regions of electron density that could be exploited for catalytic applications or as building blocks in supramolecular chemistry. These findings underscore the compound's potential as a versatile platform for designing novel materials with tailored functionalities.

In terms of synthesis, spiro[2.4]heptan-5-ol can be prepared through various methods, including ring-closing reactions and intramolecular cyclizations. One notable approach involves the use of transition metal catalysts to facilitate the formation of the spirocyclic structure from suitable precursors. This method not only enhances yield but also allows for precise control over stereochemistry, which is crucial for applications in asymmetric synthesis.

The biological activity of spiro[2.4]heptan-5-ol has also been a focal point of recent studies. Preclinical experiments have demonstrated that this compound exhibits moderate inhibitory effects on certain enzymes associated with neurodegenerative diseases, such as acetylcholinesterase. While further research is needed to validate these findings in vivo, they suggest that spiro[2.4]heptan-5-ol could serve as a lead compound for developing new therapeutic agents.

Moreover, the environmental impact of spiro[2.4]heptan-5-ol has been evaluated under various conditions. Studies indicate that this compound undergoes biodegradation under aerobic conditions, making it less likely to persist in aquatic environments compared to more stable pollutants. This information is critical for assessing its safety profile and ensuring sustainable practices in its production and use.

In conclusion, spiro[2.4]heptan-5-ol (CAS No: 19740-30-8) stands out as a fascinating molecule with diverse applications across multiple disciplines. Its spirocyclic structure not only imparts unique chemical properties but also positions it as a promising candidate for innovative research directions in drug discovery and materials science.